Cas no 2034313-52-3 (2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide
• CAS No: 2034313-52-3
• MF: C₁₆H₁₈FNO₃S
• MW: 323.382426738739
• CID: 5881147
• PubChem ID: 122162581
• Update Time: 2025-10-30

2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide
• 2-(4-fluorophenyl)-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)acetamide
• AKOS032469125
• 2-(4-fluorophenyl)-N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]acetamide
• 2034313-52-3
• F6571-4254
• 2-(4-fluorophenyl)-N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]acetamide

• Inchi： 1S/C16H18FNO3S/c17-14-3-1-12(2-4-14)9-16(20)18-10-15(21-7-6-19)13-5-8-22-11-13/h1-5,8,11,15,19H,6-7,9-10H2,(H,18,20)
• InChI Key： BYYLJCPSHYDAJF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(CC1C=CC(=CC=1)F)=O)OCCO

Computed Properties

• Exact Mass: 323.09914277g/mol
• Monoisotopic Mass: 323.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide (CAS No. 2034313-52-3)

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide (CAS No. 2034313-52-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorophenyl and thiophene moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its hydroxyethoxy side chain further enhances its solubility and bioavailability, making it a promising candidate for drug development.

The molecular structure of CAS No. 2034313-52-3 combines a 4-fluorophenyl group with a thiophen-3-yl unit, linked via an acetamide bridge. This configuration is particularly intriguing for medicinal chemists, as it mimics motifs found in several FDA-approved drugs. Recent studies highlight its potential role in modulating specific biological pathways, though further research is needed to fully elucidate its mechanisms. The compound's hydrophilic-lipophilic balance, attributed to the 2-hydroxyethoxy group, is a key factor in its pharmacokinetic profile.

From a synthetic perspective, 2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide is typically synthesized through multi-step organic reactions involving amide coupling and etherification. The purity and yield of this compound are critical for its application in high-throughput screening assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and ensure batch-to-batch consistency.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics targeting niche diseases. Researchers are increasingly exploring fluorinated compounds due to their enhanced metabolic stability and binding affinity. The inclusion of a thiophene ring in CAS No. 2034313-52-3 also taps into the interest in heterocyclic chemistry, a hot topic in drug discovery forums and publications.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The fluorophenyl group is a common feature in many neuroactive drugs, and preliminary data suggest that 2034313-52-3 may interact with neurotransmitter receptors. However, comprehensive in vitro and in vivo studies are required to validate these hypotheses.

For industrial and academic researchers, sourcing high-quality 2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide is crucial. Reputable suppliers provide detailed certificates of analysis (CoA), including data on purity, solubility, and storage conditions. Proper handling and storage are essential to maintain the compound's integrity, particularly given its hydroxyethyl group's sensitivity to moisture.

Environmental and regulatory considerations are also paramount. While CAS No. 2034313-52-3 is not classified as hazardous, adherence to REACH and GMP guidelines ensures safe and sustainable use. The compound's biodegradability and ecotoxicity profiles are currently under investigation, reflecting the broader shift toward green chemistry in pharmaceutical manufacturing.

In summary, 2-(4-fluorophenyl)-N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylacetamide represents a fascinating intersection of medicinal chemistry and drug design. Its structural complexity and functional versatility make it a valuable tool for researchers aiming to develop next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapy.